Cas no 126736-75-2 (PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID)

• Product Name: PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID
• CAS No: 126736-75-2
• MF: C₁₈H₂₃N₃O₁₀
• MW: 441.389325380325
• CID: 824626
• Update Time: 2025-10-29

PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID Chemical and Physical Properties

Names and Identifiers

• PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID
• 2-[2-[2-[bis(carboxymethyl)amino]-N-(carboxymethyl)anilino]ethyl-(carboxymethyl)amino]acetic acid
• Phenyleneethylenetri
• Ph-DTPA
• N-[2-[Bis(carboxyMethyl)aMino]ethyl]-N-[2-[bis(carboxyMethyl)aMino]phenyl]glycine

• Inchi： 1S/C18H23N3O10/c22-14(23)7-19(8-15(24)25)5-6-20(9-16(26)27)12-3-1-2-4-13(12)21(10-17(28)29)11-18(30)31/h1-4H,5-11H2,(H,22,23)(H,24,25)(H,26,27)(H,28,29)(H,30,31)
• InChI Key： FZOMSGHPGOZGKU-UHFFFAOYSA-N
• SMILES： OC(CN(C1C=CC=CC=1N(CC(=O)O)CC(=O)O)CCN(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 441.13800

Experimental Properties

• Melting Point: >300°C
• PSA: 196.22000
• LogP: -0.97560

Additional information on PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID

PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID (CAS No. 126736-75-2): A Comprehensive Overview

PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID, identified by its CAS number 126736-75-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and biotechnology. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable in various applications, particularly in drug development and biochemical research. The detailed exploration of this molecule not only highlights its structural and chemical attributes but also delves into its potential applications and the latest research findings that underscore its significance.

The molecular formula of PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID reflects its complex composition, which includes multiple functional groups that contribute to its reactivity and utility. The presence of amine and carboxylic acid groups in its structure suggests a high degree of solubility in polar solvents, making it suitable for various biochemical interactions. This characteristic is particularly relevant in the context of drug design, where solubility and bioavailability are critical factors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID has emerged as a compound of interest due to its ability to interact with biological molecules in a manner that could be exploited for therapeutic purposes. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and protein-protein interactions, which are key mechanisms in many disease pathways.

One of the most compelling aspects of PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to create novel analogs with enhanced pharmacological properties. These analogs are being investigated for their potential in treating a variety of conditions, including inflammatory disorders and neurodegenerative diseases. The versatility of this compound underscores its importance as a building block in medicinal chemistry.

The synthesis of PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for both academic research and industrial applications. The optimization of these synthetic routes has not only improved yield but also reduced the environmental impact of production, aligning with broader sustainability goals in the chemical industry.

From a biochemical perspective, PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID interacts with various cellular components, including enzymes and receptors. Its amine groups can form hydrogen bonds with polar residues on proteins, while its carboxylic acid groups can participate in ionic interactions. This dual functionality makes it an excellent candidate for designing molecules that can selectively target specific biological targets without off-target effects.

The pharmacokinetic properties of derivatives of PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID are also areas of active investigation. Researchers are exploring how modifications to the molecular structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for developing drugs that are not only effective but also safe and well-tolerated by patients.

In conclusion, PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID (CAS No. 126736-75-2) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.